Intestinal Pathogenic Bacteria

Description

Intestinal pathogenic bacteria are microorganisms that colonize the gastrointestinal tract and cause disease. These bacteria can lead to a range of conditions, from mild gastroenteritis to severe infections like dysentery, typhoid fever, or cholera. Transmission often occurs through contaminated food or water, or direct contact. Symptoms typically include diarrhea, abdominal pain, fever, and vomiting. Diagnosis involves stool culture or molecular tests, and treatment may include antibiotics, rehydration, and supportive care.